Cas no 2172458-32-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid
• CAS No: 2172458-32-9
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6429497
• PubChem ID: 165555510
• Update Time: 2025-10-30

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid
• EN300-1572937
• 2172458-32-9
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-5-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c1-27(2,25(33)30-18-12-16(24(31)32)11-17(28)13-18)15-29-26(34)35-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23H,14-15H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： ZVUGAOKBOALRGM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic Acid (CAS No. 2172458-32-9): A Comprehensive Overview

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid (CAS No. 2172458-32-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc protection group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The presence of the 5-fluorobenzoic acid moiety adds a unique set of properties to the molecule, including enhanced solubility and potential bioactivity. These characteristics make the compound a valuable intermediate in the synthesis of various bioactive peptides and small molecules.

Recent studies have highlighted the importance of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of peptides with potent anti-inflammatory properties. The researchers found that the Fmoc protection group facilitated the controlled addition of amino acids, leading to the formation of highly stable and bioactive peptides.

In another study, published in the European Journal of Organic Chemistry, scientists explored the use of this compound in the synthesis of fluorinated derivatives with potential applications in imaging and diagnostics. The introduction of the 5-fluorobenzoic acid group was found to enhance the molecule's interaction with specific biological targets, making it a promising candidate for developing new imaging agents.

The chemical structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid is characterized by its complex arrangement of functional groups. The central core consists of a fluorene ring attached to a methoxycarbonyl group, which is further linked to an amino group. This amino group is then connected to a 5-fluorobenzoic acid moiety through a dimethylpropanamide linker. The presence of these multiple functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of this compound typically involves several steps, starting with the formation of the Fmoc protected amino acid derivative. This is followed by coupling reactions with appropriate reagents to introduce the 5-fluorobenzoic acid moiety. The final step involves purification and characterization using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of its applications, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid has shown promise in various areas of medicinal chemistry. Its use as an intermediate in peptide synthesis has been particularly noteworthy, with several studies demonstrating its effectiveness in producing peptides with enhanced stability and bioactivity. Additionally, its potential as a building block for fluorinated derivatives has opened new avenues for research in imaging and diagnostics.

The future outlook for this compound is promising, with ongoing research aimed at optimizing its properties for specific therapeutic applications. Scientists are exploring ways to modify the structure to enhance its pharmacological profile, including improving its solubility, stability, and target specificity. These efforts are expected to lead to the development of new drugs and diagnostic tools that can address unmet medical needs.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5-fluorobenzoic acid (CAS No. 2172458-32-9) is a versatile and important compound in the field of medicinal chemistry. Its unique chemical structure and properties make it an invaluable intermediate in peptide synthesis and a promising candidate for developing novel therapeutic agents and diagnostic tools. As research continues to advance, this compound is likely to play an increasingly significant role in shaping the future of pharmaceutical science.